N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide

• IUPAC Name: N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxoisoindol-2-yl)benzamide
• InChI: InChI=1S/C21H12FN3O5/c22-13-7-9-14(10-8-13)23-19(26)12-3-1-4-15(11-12)24-20(27)16-5-2-6-17(25(29)30)18(16)21(24)28/h1-11H,(H,23,26)
• InChI Key: FEEAXGKRMMWLCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-])C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H12FN3O5
• Molecular Weight: 405.3 g/mol

Description

N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide, also known as FNIB, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNIB belongs to the class of isoindole derivatives and is known for its unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide involves its ability to selectively bind to target proteins and enzymes. This binding is mediated by the unique chemical structure of this compound, which allows it to form specific interactions with the target molecules. Once bound, this compound can be used to track the movement and activity of the target molecules in living cells.
Biochemical and physiological effects:
This compound has been shown to have minimal biochemical and physiological effects on living cells. It does not interfere with normal cellular processes or cause any toxicity at the concentrations typically used in research experiments. This makes it a safe and reliable tool for studying cellular processes in living cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide in lab experiments is its high selectivity for target molecules. This allows researchers to study specific proteins and enzymes with a high degree of precision. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental settings.
However, there are also limitations to using this compound in lab experiments. One of the primary limitations is its relatively low fluorescence intensity compared to other fluorescent probes. This can make it difficult to detect in certain experimental settings. Additionally, the synthesis of this compound can be time-consuming and requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research involving N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide. One area of interest is the development of new derivatives of this compound with improved fluorescence intensity and selectivity for specific target molecules. Another area of interest is the use of this compound in combination with other fluorescent probes to study complex cellular processes and interactions. Additionally, there is potential for the use of this compound in clinical applications, such as the development of diagnostic tools for certain diseases.

Scientific Research Applications

N-(4-fluorophenyl)-3-(4-nitro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzamide has been studied extensively for its potential applications in various scientific research fields. One of the primary areas of interest is its use as a fluorescent probe for imaging cellular structures and processes. This compound has been shown to selectively bind to certain proteins and enzymes, making it a valuable tool for studying their functions and interactions in living cells.